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Compound of Interest

Compound Name: 4-Chlorobenacil

CAS No.: 42784-16-7

Cat. No.: B1238233

Get Quote

This guide provides a comprehensive overview of the core physicochemical properties of 4-

Chlorobenzaldehyde (p-Chlorobenzaldehyde), a pivotal aromatic aldehyde in various scientific

and industrial domains. This document is intended for researchers, scientists, and drug

development professionals, offering not just data, but also insights into the practical

implications of these properties.

Introduction: The Significance of 4-
Chlorobenzaldehyde
4-Chlorobenzaldehyde, with the chemical formula C₇H₅ClO, is an organic compound featuring

a benzene ring substituted with a chlorine atom at the para-position relative to a formyl

(aldehyde) group.[1][2] This substitution pattern is crucial as it significantly influences the

molecule's reactivity and physical characteristics compared to unsubstituted benzaldehyde. Its

importance lies in its role as a versatile intermediate in the synthesis of a wide array of fine

chemicals, including pharmaceuticals, agrochemicals, dyes, and specialty polymers.[3][4]
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Notably, it serves as a precursor in the production of the fungicide tebuconazole, the plant

growth regulator uniconazole, and certain antimicrobial agents.[5][6]

Core Physicochemical Properties
A thorough understanding of the physicochemical properties of 4-Chlorobenzaldehyde is

paramount for its effective handling, application in synthesis, and for ensuring safety. These

properties are summarized in the table below, followed by a more detailed discussion.
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Property Value Source(s)

Molecular Formula C₇H₅ClO [1][7][8]

Molecular Weight 140.57 g/mol [1][7][9]

CAS Number 104-88-1 [1][7][8]

Appearance
White to off-white or pale

yellow crystalline solid/powder
[3][7][8]

Odor
Mild, aromatic, pungent

aldehyde-like
[3][7]

Melting Point 45°C to 50°C (113°F to 122°F) [1][3][10]

Boiling Point
213°C to 215°C (415°F to

419°F) at 760 mmHg
[1][3][7]

Density ~1.19 - 1.24 g/cm³ at 20-60°C [3][11]

Vapor Pressure 0.162 - 0.9 hPa at 20-25°C [11][12][13]

Solubility

   In Water
Slightly soluble to insoluble

(935 mg/L at 20°C)
[3][7][12]

   In Organic Solvents

Soluble in ethanol, ether,

benzene, chloroform, and

acetone

[2][3][5]

Flash Point
87°C to 92°C (188.6°F to

197.6°F) (closed cup)
[8][11][14]

Refractive Index ~1.555 - 1.585 [12][15]

Structural and Molecular Characteristics
The structure of 4-Chlorobenzaldehyde, with its electron-withdrawing chlorine atom and

aldehyde group, dictates its chemical behavior. The chlorine atom at the para position

deactivates the benzene ring towards electrophilic substitution while the aldehyde group is a

site for nucleophilic attack.
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Caption: Chemical structure of 4-Chlorobenzaldehyde.

Solubility Profile: A Key to Reaction Engineering
The limited solubility of 4-Chlorobenzaldehyde in water is a critical consideration for reaction

design.[3][7][12] This property necessitates the use of organic solvents for most synthetic

applications. Its high solubility in common organic solvents like ethanol, ether, benzene, and

acetone allows for homogeneous reaction conditions, which is often desirable for achieving

high yields and selectivities.[2][3][5] When designing aqueous-organic biphasic reactions, the

partitioning of 4-Chlorobenzaldehyde between the two phases will be a key parameter to

control.

Thermal Properties and Stability
4-Chlorobenzaldehyde is a solid at room temperature with a relatively low melting point, which

can simplify its handling and transfer in a laboratory or industrial setting.[1][3] It is described as

stable but sensitive to air and light.[5][15] This sensitivity implies that prolonged exposure can

lead to oxidation of the aldehyde group to a carboxylic acid (4-chlorobenzoic acid), which is

often observed as an impurity.[16] Therefore, it is recommended to store the compound in a

cool, dry, well-ventilated area, away from light and in a tightly closed container.[8][17] It is

incompatible with strong bases, strong oxidizing agents, and strong reducing agents.[5][15]

Reactivity and Synthetic Applications
The aldehyde functional group is the primary site of reactivity in 4-Chlorobenzaldehyde,

undergoing a variety of characteristic reactions.

Key Reactions
Oxidation: The aldehyde can be readily oxidized to form 4-chlorobenzoic acid.[1]

Reduction: Reduction of the aldehyde group yields 4-chlorobenzyl alcohol.[5]

Condensation Reactions: It readily undergoes condensation reactions with amines to form

Schiff bases (imines) and with compounds containing active methylene groups, such as

malononitrile, to form Knoevenagel condensation products.[1][4]
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These reactions are fundamental to its use as a building block in organic synthesis. For

instance, its reaction with 2-nitroethanol is a key step in the synthesis of the antibiotic

chloramphenicol.[18]
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Caption: Key reaction pathways of 4-Chlorobenzaldehyde.

Experimental Protocols
Synthesis of 4-Chlorobenzaldehyde
A common laboratory-scale synthesis involves the hydrolysis of 4-chlorobenzal chloride.[1]

Protocol: Hydrolysis of 4-Chlorobenzal Chloride

Apparatus Setup: Equip a round-bottom flask with a stirrer, reflux condenser, and a dropping

funnel.

Reaction: Charge the flask with 4-chlorobenzal chloride.

Hydrolysis: Slowly add water through the dropping funnel while stirring. The reaction is

exothermic and will generate hydrogen chloride gas, which should be trapped or neutralized.
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Work-up: After the reaction is complete, cool the mixture and pour it onto ice.

Extraction: Extract the product with a suitable organic solvent, such as diethyl ether.

Purification: Wash the organic layer with a sodium bicarbonate solution to neutralize any

remaining acid, followed by a water wash. Dry the organic layer over an anhydrous drying

agent (e.g., magnesium sulfate).

Isolation: Remove the solvent by rotary evaporation. The crude product can be further

purified by vacuum distillation or recrystallization from a suitable solvent like ligroin.[19]

Another method involves the oxidation of 4-chlorobenzyl alcohol.[1][5]

Purification by Recrystallization
For obtaining high-purity 4-Chlorobenzaldehyde, recrystallization is a standard technique.

Protocol: Recrystallization of 4-Chlorobenzaldehyde

Solvent Selection: Choose a solvent in which 4-Chlorobenzaldehyde is sparingly soluble at

room temperature but highly soluble at elevated temperatures. Ligroin or a mixture of hexane

and ethyl acetate are suitable choices.[4][19]

Dissolution: Dissolve the crude 4-Chlorobenzaldehyde in a minimum amount of the hot

solvent.

Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal

and heat for a few minutes.

Hot Filtration: Quickly filter the hot solution to remove any insoluble impurities and the

activated charcoal.

Crystallization: Allow the filtrate to cool slowly to room temperature, and then in an ice bath

to induce crystallization.

Isolation: Collect the crystals by vacuum filtration.
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Drying: Wash the crystals with a small amount of cold solvent and dry them in a desiccator or

a vacuum oven at a low temperature.

Spectroscopic Data
Spectroscopic analysis is essential for the identification and characterization of 4-

Chlorobenzaldehyde.

Infrared (IR) Spectroscopy: The IR spectrum will show a characteristic strong absorption

band for the carbonyl (C=O) stretch of the aldehyde group around 1700 cm⁻¹. Other

significant peaks will correspond to the C-Cl stretch and aromatic C-H and C=C vibrations.

[20][21]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum will exhibit a singlet for the aldehydic proton around

9.9-10.0 ppm. The aromatic protons will appear as two doublets in the region of 7.5-7.9

ppm, characteristic of a 1,4-disubstituted benzene ring.[13][18]

¹³C NMR: The carbon NMR spectrum will show a signal for the carbonyl carbon around

191 ppm. The aromatic carbons will have distinct chemical shifts, with the carbon attached

to the chlorine atom appearing at a lower field.[13]

Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak (M⁺) at m/z

140 and an (M+2)⁺ peak at m/z 142 with an intensity ratio of approximately 3:1, which is

characteristic of the presence of a single chlorine atom. The base peak is often the fragment

resulting from the loss of a hydrogen atom (M-1)⁺ at m/z 139.[22][23]

Safety and Handling
4-Chlorobenzaldehyde is classified as harmful if swallowed and causes skin and serious eye

irritation.[3][7] It may also cause an allergic skin reaction and respiratory irritation.[3][7] It is

toxic to aquatic life with long-lasting effects.[3]

Recommended Handling Practices
Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, chemical-resistant gloves, and a lab coat.[17][24]
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Ventilation: Handle in a well-ventilated area or a fume hood to avoid inhalation of dust or

vapors.[17]

Storage: Store in a tightly closed container in a cool, dry place, protected from light and air.

[8][17]

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Caption: Essential safety precautions for handling 4-Chlorobenzaldehyde.

Conclusion
4-Chlorobenzaldehyde is a cornerstone intermediate in organic synthesis with a well-defined

set of physicochemical properties. A comprehensive understanding of its structure, solubility,

reactivity, and thermal stability, as presented in this guide, is essential for its safe and effective

utilization in research and development. The provided experimental protocols and safety

guidelines serve as a practical resource for scientists and professionals working with this

important compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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